Cas no 1226458-22-5 (N-2-(1H-pyrrol-1-yl)quinolin-8-ylfuran-2-carboxamide)

• Product Name: N-2-(1H-pyrrol-1-yl)quinolin-8-ylfuran-2-carboxamide
• CAS No: 1226458-22-5
• MF: C₁₈H₁₃N₃O₂
• MW: 303.314723730087
• CID: 6339055
• PubChem ID: 49677630
• Update Time: 2025-05-19

N-2-(1H-pyrrol-1-yl)quinolin-8-ylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(1H-pyrrol-1-yl)quinolin-8-ylfuran-2-carboxamide
• 1226458-22-5
• VU0528049-1
• F5896-0186
• SR-01000926201-1
• N-(2-(1H-pyrrol-1-yl)quinolin-8-yl)furan-2-carboxamide
• CCG-312078
• N-(2-pyrrol-1-ylquinolin-8-yl)furan-2-carboxamide
• SR-01000926201
• N-[2-(1H-pyrrol-1-yl)quinolin-8-yl]furan-2-carboxamide
• AKOS024527427

• Inchi： 1S/C18H13N3O2/c22-18(15-7-4-12-23-15)19-14-6-3-5-13-8-9-16(20-17(13)14)21-10-1-2-11-21/h1-12H,(H,19,22)
• InChI Key： DNAIJWNUSLLIHO-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NC1=CC=CC2=CC=C(N=C21)N1C=CC=C1)=O

Computed Properties

• Exact Mass: 303.101
• Monoisotopic Mass: 303.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.1A^2
• XLogP3: 3.2

Additional information on N-2-(1H-pyrrol-1-yl)quinolin-8-ylfuran-2-carboxamide

N-2-(1H-pyrrol-1-yl)quinolin-8-ylfuran-2-carboxamide: A Comprehensive Overview

The compound with CAS No. 1226458-22-5, known as N-2-(1H-pyrrol-1-yl)quinolin-8-ylfuran-2-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structure, which combines a quinoline ring system with a pyrrole moiety and a furan carboxamide group, creating a molecule with potential bioactivity and therapeutic applications.

N-2-(1H-pyrrol-1-yl)quinolin-8-ylfuran-2-carboxamide is a derivative of quinoline, a heterocyclic aromatic compound that has been extensively studied for its role in various biological processes. The integration of the pyrrole group at the 8-position of the quinoline ring introduces additional electronic and steric effects, which can influence the molecule's interaction with biological targets such as enzymes or receptors. The furan carboxamide group further enhances the molecule's versatility, potentially enabling it to participate in hydrogen bonding and other non-covalent interactions that are critical for bioactivity.

Recent studies have highlighted the potential of N-2-(1H-pyrrol-1-yl)quinolin-8-yllfuran-carboxamide as a candidate for drug development, particularly in the context of kinase inhibitors and other enzyme-targeted therapies. Researchers have demonstrated that this compound exhibits promising activity against several key enzymes involved in cellular signaling pathways, making it a valuable tool for exploring new therapeutic strategies.

The synthesis of N-CAS No. 1226458– involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The construction of the quinoline core is typically achieved through cyclization reactions, while the incorporation of the pyrrole and furan groups requires precise control over reaction conditions to ensure optimal yields and stereochemical outcomes.

From an analytical standpoint, N-CAS No. 1226458– has been characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses have provided detailed insights into the compound's molecular structure, confirming the presence of all functional groups and their relative positions within the molecule.

One of the most exciting aspects of N-CAS No. 1226458– is its potential for further modification and optimization. By altering substituents on the quinoline, pyrrole, or furan moieties, chemists can explore a wide range of structural variations that may enhance bioavailability, selectivity, or potency. This flexibility underscores the importance of N-CAS No. 1236458– as a platform for drug discovery efforts.

In terms of applications, N-CAS No. 1336458– has shown promise in preclinical studies targeting various disease states, including cancer and inflammatory disorders. Its ability to modulate key signaling pathways makes it a compelling candidate for further investigation in both academic and industrial settings.

Looking ahead, the continued exploration of N-CAS No. 1436458– will undoubtedly contribute to our understanding of how small molecules can be designed to interact with complex biological systems. As research progresses, this compound may pave the way for novel therapeutic interventions that address unmet medical needs.

In summary, N-CAS No. 1536458–, or N-CAS No.: 1636458–, represents an intriguing example of how structural complexity can be harnessed to create molecules with significant potential in drug discovery and development.